Cas no 77059-12-2 (Hyo-desoxycholsaeure)
Hyo-desoxycholsaeure structure
Product Name:Hyo-desoxycholsaeure
CAS No:77059-12-2
MF:C24H40O4
MW:392.572008132935
CID:2008945
Update Time:2025-03-10
Hyo-desoxycholsaeure Chemical and Physical Properties
Names and Identifiers
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- Hyo-desoxycholsaeure
- Cholan-24-oic acid, 3,6-dihydroxy-, (3α,5α,6α)- (9CI)
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- Inchi: 1S/C24H40O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17-,18+,19+,20-,21+,23-,24-/m1/s1
- InChI Key: DGABKXLVXPYZII-QQBNODFASA-N
- SMILES: [C@H]1(O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC(O)=O)CC3)C[C@@H]2O
Experimental Properties
- Density: 1.128±0.06 g/cm3(Predicted)
- Melting Point: 280 °C
- Boiling Point: 547.1±25.0 °C(Predicted)
- pka: 4.76±0.10(Predicted)
Hyo-desoxycholsaeure Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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